Cas no 401510-60-9 (1H-Indazole-1-carboxylicacid, 6-(cyanoamino)-, 1,1-dimethylethyl ester)
401510-60-9 structure
Product Name:1H-Indazole-1-carboxylicacid, 6-(cyanoamino)-, 1,1-dimethylethyl ester
CAS No:401510-60-9
MF:C13H14N4O2
MW:258.275862216949
CID:325765
PubChem ID:53404485
Update Time:2025-04-19
1H-Indazole-1-carboxylicacid, 6-(cyanoamino)-, 1,1-dimethylethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indazole-1-carboxylicacid, 6-(cyanoamino)-, 1,1-dimethylethyl ester
- 6-CYANOAMINO-INDAZOLE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
- tert-butyl 6-(cyanoamino)indazole-1-carboxylate
- tert-Butyl6-cyanamido-1H-indazole-1-carboxylate
- DTXSID10695401
- tert-Butyl 6-(cyanoamino)-1H-indazole-1-carboxylate
- tert-Butyl 6-cyanamido-1H-indazole-1-carboxylate
- 401510-60-9
-
- MDL: MFCD06656765
- Inchi: 1S/C13H14N4O2/c1-13(2,3)19-12(18)17-11-6-10(15-8-14)5-4-9(11)7-16-17/h4-7,15H,1-3H3
- InChI Key: IZJIWRSTFIAAPI-UHFFFAOYSA-N
- SMILES: O(C(N1C2C=C(C=CC=2C=N1)NC#N)=O)C(C)(C)C
Computed Properties
- Exact Mass: 258.112
- Monoisotopic Mass: 258.112
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 395
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 79.9Ų
1H-Indazole-1-carboxylicacid, 6-(cyanoamino)-, 1,1-dimethylethyl ester Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Tong Xu,Dongwei Ma,Chengbo Li,Qian Liu,Siyu Lu,Abdullah M. Asiri,Chun Yang,Xuping Sun Chem. Commun., 2020,56, 3673-3676
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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